N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide

• IUPAC Name: N-benzyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-4-(4-fluorophenyl)sulfonylbutanamide
• InChI: InChI=1S/C24H20F2N2O3S2/c25-18-8-11-20(12-9-18)33(30,31)14-4-7-23(29)28(16-17-5-2-1-3-6-17)24-27-21-13-10-19(26)15-22(21)32-24/h1-3,5-6,8-13,15H,4,7,14,16H2
• InChI Key: LEINNVSVVIOQPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=NC3=C(S2)C=C(C=C3)F)C(=O)CCCS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H20F2N2O3S2
• Molecular Weight: 486.6 g/mol

Description

N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide involves the inhibition of certain enzymes such as protein kinase C and tyrosine kinase. It has also been found to modulate certain neurotransmitter receptors such as the serotonin receptor, suggesting its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide has been found to exhibit potent and selective inhibition of certain enzymes, leading to a decrease in their activity. This can result in various biochemical and physiological effects such as the modulation of cellular signaling pathways and the regulation of gene expression.

Advantages and Limitations for Lab Experiments

The advantages of using N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide in lab experiments include its potent and selective inhibition of certain enzymes, making it a promising candidate for the development of new drugs. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the research and development of N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide. These include the exploration of its potential use in the treatment of neurological disorders, the development of new drugs based on its structure, and the investigation of its mechanism of action at the molecular level. Additionally, further research is needed to fully understand its toxicity and potential side effects.

Synthesis Methods

The synthesis method of N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide involves the reaction of 6-fluorobenzo[d]thiazole-2-amine with 4-((4-fluorophenyl)sulfonyl)butanoyl chloride in the presence of N,N-dimethylformamide and triethylamine. The resulting product is then treated with benzylamine in the presence of sodium hydride to obtain the final product.

Scientific Research Applications

N-benzyl-N-(6-fluorobenzo[d]thiazol-2-yl)-4-((4-fluorophenyl)sulfonyl)butanamide has potential applications in various scientific research fields such as medicinal chemistry, drug discovery, and neuroscience. It has been found to exhibit potent and selective inhibition of certain enzymes, making it a promising candidate for the development of new drugs. Additionally, it has been shown to modulate certain neurotransmitter receptors, suggesting its potential use in the treatment of neurological disorders.